(7-Phenyl-1,4-thiazepan-4-yl)(4-(trifluoromethoxy)phenyl)methanone

• IUPAC Name: (7-phenyl-1,4-thiazepan-4-yl)-[4-(trifluoromethoxy)phenyl]methanone
• InChI: InChI=1S/C19H18F3NO2S/c20-19(21,22)25-16-8-6-15(7-9-16)18(24)23-11-10-17(26-13-12-23)14-4-2-1-3-5-14/h1-9,17H,10-13H2
• InChI Key: UEEJJBSDYPAABZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1C2=CC=CC=C2)C(=O)C3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C19H18F3NO2S
• Molecular Weight: 381.4 g/mol
• CAS No.: 1797876-70-0

Description

Synthesis Analysis

The synthesis of this compound involves the reaction of 4-(trifluoromethoxy)aniline with 1,4-di(2′-thienyl)-1,4-butadione in toluene, catalyzed by p-toluenesulfonic acid . The yield is approximately 63% . Further optimization and alternative synthetic routes may be explored for improved yields and scalability.

Scientific Research Applications

Antiviral and Antitumoral Activity

A study highlights the synthesis of a series of derivatives starting from specific chemical precursors, showing that structural variations can significantly influence biological properties, including antiviral and antitumoral activities. These compounds were found to inhibit tubulin polymerization, indicating potential as cancer therapeutics (Jilloju et al., 2021).

Spectral Characterization and Antibacterial Activity

Another research focused on the synthesis and characterization of novel compounds, using spectral analysis and density functional theory calculations. The study also involved molecular docking to understand antibacterial activity, suggesting applications in developing new antimicrobial agents (Shahana & Yardily, 2020).

Synthesis of Benzoxazine Derivatives with Anti-stress Oxidative Properties

The electrochemical synthesis of novel 8-amino-1,4-benzoxazine derivatives from a related starting material has been described. This process demonstrates a one-pot method to obtain compounds with potential anti-stress oxidative properties, showcasing the versatility of related chemical frameworks in synthesizing pharmacologically relevant molecules (Largeron & Fleury, 1998).

Antimicrobial Activity of Novel Benzofuran Based 1,2,3-Triazoles

Research into the click chemistry synthesis of benzofuran-based 1,2,3-triazoles demonstrated high antimicrobial activity among the synthesized products. This study indicates the potential for developing new antimicrobial agents using related chemical scaffolding (Sunitha et al., 2017).